3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C14H17N3OS/c1-2-7-3-4-10-8(5-7)6-9-11(15)12(13(16)18)19-14(9)17-10/h6-7H,2-5,15H2,1H3,(H2,16,18)
• InChI Key: DEKYOUYRRZTGSN-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)N)N
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol

Description

3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide, also known as AQ-II, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. AQ-II belongs to the class of heterocyclic compounds and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate.
Biochemical and Physiological Effects:
3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which leads to its anticonvulsant and anxiolytic effects. 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has also been shown to decrease the levels of glutamate in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is also stable and has a long shelf life. However, 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has some limitations for lab experiments. It is not readily soluble in water, which can make it difficult to administer in vivo. 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is also relatively expensive compared to other compounds.

Future Directions

There are several future directions for the study of 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide. One potential direction is the development of 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide derivatives with improved solubility and bioavailability. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide in vivo. Additionally, the potential use of 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide in the treatment of other neurological disorders such as epilepsy and anxiety disorders could be explored.

Synthesis Methods

The synthesis of 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide involves a multistep process that starts with the reaction of 2-aminobenzothiazole with ethyl acrylate in the presence of a catalyst. The resulting compound is then reacted with 2-chloroacetyl chloride to form a key intermediate, which is further reacted with thioacetamide to obtain 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide.

Scientific Research Applications

3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been studied for its potential use in various scientific research applications. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. 3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.